Cas no 8014-09-3 (4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate)

• Product Name: 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate
• CAS No: 8014-09-3
• MF: C₁₂H₁₇NO₅Si
• MW: 283.352584600449
• MDL: MFCD00147854
• CID: 48033
• Update Time: 2025-05-23

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate Chemical and Physical Properties

Names and Identifiers

• Patchouli oil
• Oil of patchouly
• PATCHOULI
• FEMA No. 2838
• Oil of patchouli
• Oils, patchouli
• Patchouli oil (Pogostemon cablin)
• Patchouli oil distilled
• Patchouly absolute (Pogostemon spp.)
• Patchouly oil
• Pogostemon cablin oil
• Pogostemon oil
• Pogostemon patchouli oil
• UNII-F3IN55X5PO
• Pogostemon cablin
• 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate
• 4-Nitrophenyl (2-(trimethylsilyl)ethyl) carbonate
• TEOC-ONp
• (4-nitrophenyl) 2-trimethylsilylethyl carbonate
• 2-(trimethylsilyl)ethyl p-nitrophenyl carbonate
• 2-(Trimethylsilyl)ethyl 4-nitrophenyl carbonate
• 4-[2-(Trimethylsilyl)ethoxycarbonyloxy]nitrobenzene
• Carbonic acid, 4-nitrophenyl 2-(trimethylsilyl)ethyl ester
• TEOC-ONP;4-Nitrophenyl-2-(trimethylsilyl)ethyl carbonate
• Carbonic acid 4-nitrophenyl 2-(trimethylsilyl)ethyl ester

• MDL： MFCD00147854
• Inchi： 1S/C12H17NO5Si/c1-19(2,3)9-8-17-12(14)18-11-6-4-10(5-7-11)13(15)16/h4-7H,8-9H2,1-3H3
• InChI Key： ZAQWGGKIMQIVGM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 0.963 g/mL at 25 °C(lit.)
• Boiling Point: 287 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.509(lit.)
• FEMA: 2838

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：RW7126400

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate

Introduction to 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate (CAS No. 8014-09-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate, identified by the chemical identifier CAS No. 8014-09-3, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound, featuring a nitrophenyl group and a trimethylsilyl-protected ethyl carbonate moiety, serves as a valuable intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and bioactive molecules.

The nitrophenyl group in 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate contributes to its electron-withdrawing nature, which can influence the electronic properties of adjacent functional groups. This feature makes it particularly useful in constructing biologically relevant molecules where precise control over electronic distributions is essential. Additionally, the trimethylsilyl (TMS) protection on the ethyl carbonate side chain provides stability under various reaction conditions while allowing for selective deprotection when desired. This dual functionality has made it a popular choice for synthetic chemists seeking to develop complex molecular architectures.

In recent years, the application of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate has expanded into several cutting-edge areas within chemical biology and medicinal chemistry. One notable area is its use as a building block in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The nitrophenyl group can serve as a recognition element for target proteases, while the TMS-protected ethyl carbonate moiety allows for facile introduction or removal of functional groups to fine-tune binding interactions.

Recent studies have highlighted the utility of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate in the development of kinase inhibitors, another major class of therapeutic agents. The nitro group's ability to engage in hydrogen bonding with protein residues, combined with the steric bulk provided by the TMS group, enables the design of molecules with high selectivity and potency. For instance, researchers have leveraged this compound to create inhibitors targeting aberrant signaling pathways in cancer cells, demonstrating its potential as a pharmacological tool.

Another emerging application of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate is in the field of drug delivery systems. The TMS-protected ethyl carbonate group can be incorporated into prodrugs or polymeric matrices to enhance stability and controlled release profiles. This has been particularly relevant in designing nanocarriers for targeted drug delivery, where precise molecular design is crucial for improving therapeutic efficacy and minimizing side effects.

The versatility of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate also extends to its role as a precursor in synthesizing photoactive compounds. The nitrophenyl moiety absorbs light in the visible spectrum, making it suitable for applications in photodynamic therapy or optogenetics. By integrating this compound into larger molecular frameworks, researchers have been able to develop novel photosensitizers with improved photophysical properties.

From a synthetic chemistry perspective, 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate offers unique advantages due to its reactivity patterns. The ethyl carbonate group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This reactivity has been exploited to generate libraries of compounds for high-throughput screening (HTS), facilitating the discovery of new bioactive entities.

The use of computational methods alongside experimental approaches has further enhanced the utility of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate. Molecular modeling studies have revealed insights into how modifications around the nitrophenyl and TMS-protected ethyl carbonate moieties influence binding affinity and selectivity. These computational insights have guided experimental efforts toward optimizing lead structures for therapeutic applications.

In conclusion, 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate (CAS No. 8014-09-3) represents a fascinating compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features enable its use as an intermediate in drug discovery, material science, and biotechnology. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to remain a cornerstone in advancing scientific innovation across multiple disciplines.